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CAS No.: 53087-78-8

Cat. No.: B1585633

Get Quote

Introduction
Ethyl 2-bromonicotinate is a halogenated pyridine derivative that serves as a pivotal building

block in modern organic synthesis. Its unique structural arrangement, featuring a pyridine ring

substituted with a bromine atom at the 2-position and an ethyl ester at the 3-position, imparts a

versatile reactivity profile. This guide provides an in-depth exploration of the physical and

chemical properties of ethyl 2-bromonicotinate, offering valuable insights for researchers,

scientists, and professionals in the field of drug development and fine chemical synthesis. The

strategic placement of the bromo and ester functionalities allows for a wide array of chemical

transformations, making it an indispensable intermediate in the synthesis of complex

pharmaceutical agents and novel materials.[1][2][3]

Molecular and Physical Properties
A thorough understanding of the physical characteristics of a reagent is fundamental to its

effective application in synthesis and process development. The key physical and molecular

properties of ethyl 2-bromonicotinate are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1585633#bc-rfq
https://www.benchchem.com/product/b1585633/docs?utm_src=pdf-body#ethyl-2-bromonicotinate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1585633/docs?utm_src=pdf-body#ethyl-2-bromonicotinate-a-comprehensive-technical-guide
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/116804--ethyl-2-bromonicotinate.html?SubmitCurrency=1&id_currency=6
https://www.chemimpex.com/products/27571
https://www.nbinno.com/article/pharmaceutical-intermediates/ethyl-2-chloronicotinate-enhancing-organic-synthesis-wx
https://www.benchchem.com/product/b1585633/docs?utm_src=pdf-body#ethyl-2-bromonicotinate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural and Molecular Data
Property Value Source

Chemical Formula C₈H₈BrNO₂ [4][5]

Molecular Weight 230.06 g/mol [4]

IUPAC Name
ethyl 2-bromopyridine-3-

carboxylate
[4]

CAS Number 53087-78-8 [4][6]

Canonical SMILES CCOC(=O)C1=C(N=CC=C1)Br [5]

InChI Key
QOFKYVXBHUEWBX-

UHFFFAOYSA-N
[5]

Diagram 1: Chemical Structure of Ethyl 2-bromonicotinate

Caption: 2D structure of Ethyl 2-bromonicotinate.

Physicochemical Properties
Property Value Source

Appearance
Colorless to yellow liquid or

low melting solid

Boiling Point 271.3°C [1]

Storage Temperature 2-8°C, under inert atmosphere [1]

Spectroscopic Profile
Spectroscopic data is crucial for the identification and characterization of chemical compounds.

While a comprehensive set of spectra for ethyl 2-bromonicotinate is not readily available in

the public domain, typical spectral features can be predicted based on its structure.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons on the pyridine ring, a quartet for the methylene (-CH₂) group of the ethyl

ester, and a triplet for the methyl (-CH₃) group. The chemical shifts of the aromatic protons
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will be influenced by the electron-withdrawing effects of the bromine atom and the ester

group.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbons of the

pyridine ring, the carbonyl carbon of the ester, and the two carbons of the ethyl group.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band

characteristic of the C=O stretching vibration of the ester group, typically in the range of

1700-1750 cm⁻¹. Vibrations associated with the C-Br bond and the aromatic ring will also be

present.[7]

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of the compound. The presence of bromine would be indicated by a

characteristic isotopic pattern (M and M+2 peaks of nearly equal intensity).[8][9]

Diagram 2: Predicted Spectroscopic Features

Spectroscopic Analysis
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Caption: Generalized workflow for a Suzuki coupling reaction.

A typical experimental protocol for a Suzuki coupling reaction involving an aryl bromide is as

follows:
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Protocol: Suzuki-Miyaura Cross-Coupling

Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen),

combine ethyl 2-bromonicotinate (1 equivalent), the desired boronic acid or boronic acid

pinacol ester (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a

base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2-3 equivalents).

Solvent Addition: Add a suitable solvent system, typically a mixture of an organic solvent

(e.g., toluene, dioxane, or DME) and water.

Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110

°C) and stir until the starting material is consumed, as monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up: After cooling to room temperature, dilute the reaction mixture with water and

extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with

brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to afford the

desired coupled product.

Safety and Handling
Ethyl 2-bromonicotinate is classified as a hazardous substance and should be handled with

appropriate safety precautions. [6]

Hazards: It is known to cause skin and eye irritation and may cause respiratory irritation. [6]*

Personal Protective Equipment (PPE): Always wear protective gloves, clothing, eye

protection, and face protection when handling this compound. [6]* First Aid:

Skin Contact: In case of contact, immediately wash with plenty of soap and water. [6] *

Eye Contact: Rinse cautiously with water for several minutes. [10] * Inhalation: Move the

person to fresh air and keep them comfortable for breathing. [6]* Storage: Store in a well-

ventilated place and keep the container tightly closed. [10]

Conclusion
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Ethyl 2-bromonicotinate is a versatile and valuable building block in organic synthesis,

particularly for the construction of substituted pyridine derivatives that are prevalent in

pharmaceuticals and agrochemicals. [1][2]A comprehensive understanding of its physical,

chemical, and spectroscopic properties, as well as its reactivity and safe handling procedures,

is essential for its effective and safe utilization in a research and development setting. This

guide provides the foundational knowledge required for scientists to harness the full potential of

this important chemical intermediate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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